2-methoxy-5-(piperidin-1-ylsulfonyl)-N-{2-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide

• IUPAC Name: 2-methoxy-5-piperidin-1-ylsulfonyl-N-[2-(5-prop-2-enylsulfanyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C24H26N4O5S2/c1-3-15-34-24-27-26-23(33-24)18-9-5-6-10-20(18)25-22(29)19-16-17(11-12-21(19)32-2)35(30,31)28-13-7-4-8-14-28/h3,5-6,9-12,16H,1,4,7-8,13-15H2,2H3,(H,25,29)
• InChI Key: JVKGWVKCXUFNQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCCCC2)C(=O)NC3=CC=CC=C3C4=NN=C(O4)SCC=C
• Molecular Formula: C24H26N4O5S2
• Molecular Weight: 514.6 g/mol

Description

2-methoxy-5-(piperidin-1-ylsulfonyl)-N-{2-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide is a useful research compound. Its molecular formula is C24H26N4O5S2 and its molecular weight is 514.62. The purity is usually 95%.
BenchChem offers high-quality 2-methoxy-5-(piperidin-1-ylsulfonyl)-N-{2-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methoxy-5-(piperidin-1-ylsulfonyl)-N-{2-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Computational Analysis

Research on similar compounds has involved crystal structure studies and computational analysis. For example, Kumara et al. (2017) explored the crystal structures of novel piperazine derivatives, providing insights into their molecular interactions and stability, which could be relevant for understanding the structural properties of the compound (Kumara et al., 2017).

Synthesis and Pharmacological Properties

Research by Sonda et al. (2004) on benzamide derivatives as serotonin receptor agonists highlights the synthetic routes and pharmacological properties that could be analogous to those of the specified compound, particularly in terms of receptor activity and potential applications in gastrointestinal motility (Sonda et al., 2004).

Antimicrobial and Antioxidant Activities

The antimicrobial and antioxidant potential of related compounds has been investigated, suggesting possible research applications of the specified compound in these areas. Khalid et al. (2016) synthesized N-substituted derivatives that exhibited moderate to high activity against various bacteria, indicating the relevance of such compounds in developing new antimicrobial agents (Khalid et al., 2016).